Cas no 1803825-27-5 (2-(Trifluoromethyl)pyridine-3,5-diol)

• Product Name: 2-(Trifluoromethyl)pyridine-3,5-diol
• CAS No: 1803825-27-5
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4905065
• Update Time: 2025-06-03

2-(Trifluoromethyl)pyridine-3,5-diol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)pyridine-3,5-diol
• 3,5-Dihydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)5-4(12)1-3(11)2-10-5/h1-2,11-12H
• InChI Key： VVUBIWHOYMIAHI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4

Additional information on 2-(Trifluoromethyl)pyridine-3,5-diol

Comprehensive Overview of 2-(Trifluoromethyl)pyridine-3,5-diol (CAS No. 1803825-27-5): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)pyridine-3,5-diol (CAS No. 1803825-27-5) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and diol functionality make it a versatile building block for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel heterocyclic compounds in drug discovery.

The molecular structure of 2-(Trifluoromethyl)pyridine-3,5-diol combines a pyridine core with strategic substitutions that enhance its electronic properties. This configuration improves solubility and metabolic stability—key factors driving its adoption in medicinal chemistry. Researchers particularly value its ability to modulate hydrogen bonding interactions, a feature increasingly explored in fragment-based drug design (FBDD) workflows. The compound's CAS 1803825-27-5 identifier has seen a 40% increase in patent citations since 2022, reflecting its expanding industrial relevance.

In material science applications, 3,5-dihydroxy-2-(trifluoromethyl)pyridine serves as a precursor for metal-organic frameworks (MOFs) with tailored pore architectures. Its fluorine-rich structure contributes to thermal stability, making it valuable for gas storage materials—a hot topic in sustainable energy research. Analytical techniques like NMR spectroscopy and HPLC-MS confirm the compound's high purity (>98%), meeting stringent requirements for high-throughput screening applications.

Environmental considerations surrounding fluorinated compounds have spurred innovations in the synthesis of 2-(Trifluoromethyl)pyridine-3,5-diol. Modern catalytic methods utilizing continuous flow chemistry demonstrate improved atom economy compared to traditional batch processes. These advancements address growing concerns about green chemistry principles while maintaining cost-effectiveness—a balance frequently searched by process chemists in online forums and academic databases.

The compound's safety profile has been extensively documented through REACH-compliant studies, showing favorable results in standard toxicological assays. Its stability under physiological pH conditions makes it particularly interesting for prodrug development, a trending area in pharmaceutical formulation. Recent literature connects its metabolite patterns to improved bioavailability of CNS-targeting compounds, explaining its rising popularity in neuropharmacology research.

Supply chain analytics reveal increasing global demand for CAS 1803825-27-5, with major manufacturers expanding production capacity. Quality control protocols now incorporate advanced chiral separation techniques to ensure enantiomeric purity for asymmetric synthesis applications. The compound's price stability compared to other fluorinated building blocks makes it economically attractive for academic and industrial laboratories alike.

Emerging applications in PET radiopharmaceuticals leverage the ^18F-labeled analogs of this pyridine derivative, capitalizing on the trifluoromethyl group's isosteric properties. This development aligns with the explosive growth of molecular imaging technologies—a frequently searched topic in medical research databases. The compound's structure-activity relationship (SAR) data continues to expand through collaborative studies published in high-impact journals.

Technical discussions about 2-(Trifluoromethyl)-3,5-pyridinediol often focus on its crystallization behavior, with polymorph screening becoming standard practice during formulation development. Computational modeling predicts favorable ligand-protein interactions for this scaffold, explaining its prominence in virtual screening libraries. These characteristics position it as a valuable tool for addressing drug resistance challenges—a persistent concern in antimicrobial research.

Innovative delivery systems utilizing nanocarrier technologies have successfully incorporated this pyridine derivative, demonstrating enhanced cellular uptake in preclinical models. Such findings contribute to its growing reputation as a privileged structure in chemical biology. The compound's patent landscape shows particular concentration in oncology applications, reflecting industry responses to global health priorities.

As analytical methodologies advance, new quality-by-design (QbD) approaches are being applied to 2-(Trifluoromethyl)pyridine-3,5-diol manufacturing. These developments ensure consistent performance in high-value applications while meeting regulatory expectations—a combination frequently queried in quality assurance forums. The compound's dual functionality continues to inspire novel chemoenzymatic synthesis routes, merging biological and chemical catalysis advantages.